RP-cAMPS
Overview
Description
RP-cAMPS is an analogue of the natural signal molecule cyclic AMP. In this analogue, one of the two exocyclic oxygen atoms in the cyclic phosphate moiety is replaced by sulfur . It is a potent, competitive antagonist of cAMP-induced activation of cAMP-dependent protein kinases type I and II .
Molecular Structure Analysis
RP-cAMPS is a cAMP analog where a phosphate oxygen has been exchanged for sulfur, generating a chiral phosphorothioate . The molecular formula of RP-cAMPS is C10H11N5O5PS .Chemical Reactions Analysis
RP-cAMPS is resistant to hydrolysis by phosphodiesterases . It acts as a potent and specific competitive inhibitor of the activation of cAMP-dependent protein kinases by interacting with cAMP binding sites on the regulatory subunits .Physical And Chemical Properties Analysis
RP-cAMPS has a molecular weight of 446.5 . It is hygroscopic and tends to form a transparent film on the bottom of the tube . It is also noted that RP-cAMPS has sufficient stability at room temperature .Scientific Research Applications
Application in Endocrinology
- Scientific Field : Endocrinology .
- Summary of the Application : RP-cAMPS is used to study the cAMP dependence of first-phase glucose-stimulated insulin secretion (GSIS) from pancreatic β-cells .
- Methods of Application : In dynamic perifusion assays of human or rat islets, a step-wise increase of glucose concentration leads to biphasic insulin secretion . A novel highly membrane permeable para-acetoxybenzyl (pAB) ester prodrug that is a bioactivatable derivative of the cAMP antagonist adenosine-3′,5′-cyclic monophosphorothioate, Rp-isomer (Rp-cAMPS) is used .
- Results or Outcomes : The first-phase kinetic component of GSIS is cAMP-dependent, as revealed through the use of the prodrug . Under these conditions, Rp-8-Br-cAMPS-pAB inhibits first-phase GSIS by up to 80%. Surprisingly, second-phase GSIS is inhibited to a much smaller extent (≤20%) .
Application in Neuroscience
- Scientific Field : Neuroscience .
- Summary of the Application : RP-cAMPS is used to study the role of the cAMP pathway in early long-term potentiation (LTP) at the Schaffer collateral synapses on CA1 hippocampal pyramidal cells .
- Methods of Application : Bath application of the PKA inhibitor H89 suppressed the early LTP induced by a single tetanus . Similarly, the LTP induced by a pairing protocol was decreased by postsynaptic intracellular perfusion of the peptide PKA inhibitor PKI (6–22) amide .
- Results or Outcomes : The decrease of LTP produced by these inhibitors was evident immediately after induction . These results indicate that PKA is important in early LTP, that its locus of action is postsynaptic, and that it does not act merely by enhancing the depolarization required for LTP induction .
Application in Cellular/Molecular Neuroscience
- Scientific Field : Cellular/Molecular Neuroscience .
- Summary of the Application : RP-cAMPS is used to study the role of the cAMP pathway in early Long-Term Potentiation (LTP) at the Schaffer collateral synapses on CA1 hippocampal pyramidal cells .
- Methods of Application : Bath application of the PKA inhibitor H89 suppressed the early LTP induced by a single tetanus. Similarly, the LTP induced by a pairing protocol was decreased by postsynaptic intracellular perfusion of the peptide PKA inhibitor PKI (6–22) amide .
- Results or Outcomes : The decrease of LTP produced by these inhibitors was evident immediately after induction. These results indicate that PKA is important in early LTP, that its locus of action is postsynaptic, and that it does not act merely by enhancing the depolarization required for LTP induction .
Application in Cyclic Nucleotide Research
- Scientific Field : Cyclic Nucleotide Research .
- Summary of the Application : RP-cAMPS is a potent and specific competitive inhibitor of the activation of cAMP-dependent protein kinases by cAMP (IC 50 =4.9 µM). Its cell permeability and complete resistance to cyclic nucleotide phosphodiesterases make it a unique tool for studying cAMP-dependent signaling .
- Methods of Application : RP-cAMPS can be introduced into cells by patch clamp dialysis or by plasma membrane permeabilization .
- Results or Outcomes : RP-cAMPS is significantly more lipophilic as compared to cAMP and thus has unique properties that make it a valuable tool for studying cAMP-dependent signaling .
Application in Stem Cell Research
- Scientific Field : Stem Cell Research .
- Summary of the Application : RP-cAMPS is a potent, competitive cAMP-induced activation of cAMP-dependent PKA I and II (K i s of 12.5 µM and 4.5 µM, respectively) antagonist . It is used in stem cell research to study the role of cAMP in stem cell differentiation and proliferation .
- Methods of Application : RP-cAMPS can be introduced into cells by patch clamp dialysis or by plasma membrane permeabilization .
- Results or Outcomes : RP-cAMPS is resistant to hydrolysis by phosphodiesterases . This property makes it a valuable tool for studying cAMP-dependent signaling in living cells .
Application in Cyclic Nucleotide Research
- Scientific Field : Cyclic Nucleotide Research .
- Summary of the Application : RP-cAMPS is a potent and specific competitive inhibitor of the activation of cAMP-dependent protein kinases by cAMP (IC 50 =4.9 µM) . Its cell permeability and complete resistance to cyclic nucleotide phosphodiesterases make it a unique tool for studying cAMP-dependent signaling .
- Methods of Application : RP-cAMPS can be introduced into cells by patch clamp dialysis or by plasma membrane permeabilization .
- Results or Outcomes : RP-cAMPS is significantly more lipophilic as compared to cAMP and thus has unique properties that make it a valuable tool for studying cAMP-dependent signaling .
properties
IUPAC Name |
6-(6-aminopurin-9-yl)-2-hydroxy-2-sulfanylidene-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-ol;N,N-diethylethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N5O5PS.C6H15N/c11-8-5-9(13-2-12-8)15(3-14-5)10-6(16)7-4(19-10)1-18-21(17,22)20-7;1-4-7(5-2)6-3/h2-4,6-7,10,16H,1H2,(H,17,22)(H2,11,12,13);4-6H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXIPZMKSNMRTIV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CC.C1C2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)OP(=S)(O1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H27N6O5PS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40992430 | |
Record name | 6-(6-Amino-9H-purin-9-yl)-2,7-dihydroxytetrahydro-2H,4H-2lambda~5~-furo[3,2-d][1,3,2]dioxaphosphinine-2-thione--N,N-diethylethanamine (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40992430 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
446.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
RP-cAMPS | |
CAS RN |
71774-13-5 | |
Record name | 6-(6-Amino-9H-purin-9-yl)-2,7-dihydroxytetrahydro-2H,4H-2lambda~5~-furo[3,2-d][1,3,2]dioxaphosphinine-2-thione--N,N-diethylethanamine (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40992430 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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